Cas no 1290046-61-5 (Tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate)

Tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate is a protected amine derivative featuring a piperidine scaffold with a Boc (tert-butoxycarbonyl) group and an aminopropyl side chain. This compound is valuable in organic synthesis and pharmaceutical research due to its versatility as a building block for the preparation of more complex molecules. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled functionalization. The aminopropyl moiety enhances reactivity for further derivatization, making it useful in medicinal chemistry for the development of bioactive compounds. Its well-defined structure and synthetic flexibility make it a practical intermediate in drug discovery and fine chemical applications.

Tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate structure

1290046-61-5 structure

Product Name:Tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate

CAS No:1290046-61-5

MF:C₁₃H₂₆N₂O₂

MW:242.357743740082

MDL:MFCD20232830

CID:3044920

PubChem ID:82386724

Update Time:2025-06-07

Tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate
- 1-Boc-3-(1-aminopropyl)piperidine
- AK526238
- SY232275
- t-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate
- 3-(1-Aminopropyl)-1-boc-piperidine
- DS-19096
- tert-Butyl3-(1-aminopropyl)piperidine-1-carboxylate
- 1290046-61-5
- MFCD20232830
- F53226
- SB43619
- AKOS022682537
- CS-0152611
- Tert-Butyl 3-(1-aminopropyl)piperidine-1-carboxylate
- MDL： MFCD20232830
- Inchi： 1S/C13H26N2O2/c1-5-11(14)10-7-6-8-15(9-10)12(16)17-13(2,3)4/h10-11H,5-9,14H2,1-4H3
- InChI Key： KLYQWOXEDGDKEN-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(C(CC)N)C1)=O

Computed Properties

Exact Mass: 242.199428076 g/mol
Monoisotopic Mass: 242.199428076 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 242.36
XLogP3: 1.9
Topological Polar Surface Area: 55.6

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